Cas no 1233-56-3 (Methyl 2-{(4-Methylphenyl)sulfonylamino}-2-phenylacetate)

Methyl 2-{(4-Methylphenyl)sulfonylamino}-2-phenylacetate Properties

Names and Identifiers

• Methyl 2-(4-methylphenylsulfonamido)-2-phenylacetate
• Benzeneacetic acid, a-[[(4-methylphenyl)sulfonyl]amino]-,methyl ester
• METHYL 2-([(4-METHYLPHENYL)SULFONYL]AMINO)-2-PHENYLACETATE
• Methyl 2-{[(4-Methylphenyl)sulfonyl]aMino}-2-phenylacetate
• methyl 2-(tosylamido)-2-phenylacetate
• methyl N-p-toluenesulfonyl-1-phenylglycinate
• methyl N-p-tolylsulfonyl-2-phenylglycinate
• N-Ts-phenylglycine methyl ester
• FT-0679913
• FT-0630010
• Benzeneacetic acid, alpha-[[(4-methylphenyl)sulfonyl]amino]-, methyl ester
• CHEMBL1391405
• FT-0770486
• Oprea1_832165
• methyl 2-(4-methylbenzenesulfonamido)-2-phenylacetate
• Methyl 2-{[(4-methylphenyl)sulfonyl]amino}-2-phenylacetate (Tos-DL-Phg-OMe)
• CS-0153028
• METHYLN-P-TOLUENESULFONYL-L-2-PHENYLGLYCINATE
• 1233-56-3
• BAA23356
• D81970
• MLS000755891
• HMS2599C05
• 10G-326S
• SMR000337923
• MFCD00664343
• methyl 2-[(4-methylphenyl)sulfonylamino]-2-phenylacetate
• AKOS005069185
• METHYL (2R)-2-(4-METHYLBENZENESULFONAMIDO)-2-PHENYLACETATE
• methyl (2S)-2-(4-methylbenzenesulfonamido)-2-phenylacetate
• methyl 2-{[(4-methylphenyl)sulfonyl]amino}-2-phenylacetate
• methyl (2R)-2-phenyl-2-(p-tolylsulfonylamino)acetate
• DB-011745
• (S)-PHENYL-(TOLUENE-4-SULFONYLAMINO)-ACETIC ACID METHYL ESTER
• (R)-Methyl 2-(4-methylphenylsulfonamido)-2-phenylacetate
• +Expand

• MDL： MFCD00664343
• InChIKey： RUYIDMOVZKCDIJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H17NO4S/c1-12-8-10-14(11-9-12)22(19,20)17-15(16(18)21-2)13-6-4-3-5-7-13/h3-11,15,17H,1-2H3
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)NC(C2=CC=CC=C2)C(=O)OC

Computed Properties

• Exact Mass: 319.08791
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 319.087829
• Heavy Atom Count: 22
• Complexity: 457
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 80.8

Experimental Properties

• PSA: 72.47
• Refractive Index: 1.577
• Boiling Point: 473.5°Cat760mmHg
• Melting Point: 113-115°C
• Flash Point: 240.1°C
• Density: 1.256